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Compound of Interest

Compound Name: 16:1 Cholesteryl ester-d7

Cat. No.: B15553729

Get Quote

For Immediate Release

This technical guide provides an in-depth overview of 16:1 Cholesteryl ester-d7, a deuterated

stable isotope-labeled internal standard crucial for accurate quantification in lipidomics

research. Designed for researchers, scientists, and drug development professionals, this

document outlines its chemical properties, experimental applications, and its role in

understanding key biological signaling pathways.

Core Compound Specifications
16:1 Cholesteryl ester-d7, also known as cholesteryl-d7 palmitoleate, is a synthetic,

deuterated version of the endogenous cholesteryl ester, 16:1 cholesteryl ester. The

incorporation of seven deuterium atoms provides a distinct mass shift, making it an ideal

internal standard for mass spectrometry-based quantification.
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Property Value

CAS Number 1416275-33-6

Chemical Formula C₄₃H₆₇D₇O₂

Molecular Weight 630.09 g/mol

Synonym Cholesteryl-d7 palmitoleate

Primary Application Internal Standard for Mass Spectrometry

Quantitative Performance in Mass Spectrometry
The use of 16:1 Cholesteryl ester-d7 as an internal standard in Liquid Chromatography-Mass

Spectrometry (LC-MS) workflows significantly improves the accuracy and precision of

quantifying endogenous cholesteryl esters. Below is a summary of typical quantitative

performance metrics achieved in lipidomics assays utilizing deuterated cholesteryl ester

standards.

Table 2.1: Linearity and Sensitivity

Parameter Typical Value Reference

Linearity (R²) > 0.99 [1][2][3]

Linear Dynamic Range ~3-4 orders of magnitude [2][4][5]

Limit of Detection (LOD)
0.04 mg/dL (for total

cholesteryl esters)
[6]

Limit of Quantitation (LOQ)
1 pmol (for C17:0 cholesteryl

ester)
[4][5]

Table 2.2: Precision and Accuracy

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15553729/docs?utm_src=pdf-body#16-1-cholesteryl-ester-d7-a-technical-guide-for-researchers
https://pmc.ncbi.nlm.nih.gov/articles/PMC9168725/
https://www.creative-proteomics.com/services/cholesterol-ester-analysis-service.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC3152627/
https://www.creative-proteomics.com/services/cholesterol-ester-analysis-service.htm
https://www.biorxiv.org/content/10.1101/2024.04.02.587668v1.full-text
https://www.biorxiv.org/content/10.1101/2024.04.02.587668v1.full.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5645443/
https://www.biorxiv.org/content/10.1101/2024.04.02.587668v1.full-text
https://www.biorxiv.org/content/10.1101/2024.04.02.587668v1.full.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553729?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Typical Value Reference

Intra-day Precision (CV) ≤ 10% [2]

Inter-day Precision (CV) ≤ 15% [2]

Accuracy (Bias) -10.2% for Total Cholesterol [6]

Experimental Protocols
The primary application of 16:1 Cholesteryl ester-d7 is as an internal standard in targeted

lipidomics workflows. A generalized experimental protocol is outlined below.

Lipid Extraction from Biological Samples
A common method for extracting lipids from plasma or tissue homogenates is a modified Bligh-

Dyer or Folch extraction.

Sample Preparation: Homogenize tissue samples or use plasma/serum directly.

Internal Standard Spiking: Add a known amount of 16:1 Cholesteryl ester-d7 in a suitable

organic solvent (e.g., chloroform or methanol) to the sample at the beginning of the

extraction process.

Solvent Addition: Add a mixture of chloroform and methanol to the sample.

Phase Separation: Induce phase separation by adding water or a saline solution.

Lipid Collection: The lower organic phase, containing the lipids, is carefully collected.

Drying and Reconstitution: The solvent is evaporated under a stream of nitrogen, and the

lipid extract is reconstituted in a solvent compatible with the LC-MS system (e.g.,

isopropanol/acetonitrile).

LC-MS/MS Analysis
The reconstituted lipid extract is then analyzed by reverse-phase liquid chromatography

coupled to a tandem mass spectrometer.
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Chromatographic Separation: A C18 column is typically used to separate the different lipid

species based on their hydrophobicity. A gradient elution with mobile phases containing

solvents like acetonitrile, isopropanol, and water with additives like ammonium formate is

employed.

Mass Spectrometric Detection: The mass spectrometer is operated in positive ion mode.

Cholesteryl esters, including 16:1 Cholesteryl ester-d7, typically form ammonium adducts

([M+NH₄]⁺).

Quantification: Quantification is achieved using Multiple Reaction Monitoring (MRM). The

transition from the precursor ion (the ammonium adduct of the cholesteryl ester) to a specific

product ion (typically the cholesterol backbone fragment at m/z 369.3) is monitored for both

the endogenous analyte and the deuterated internal standard. The ratio of the peak areas is

used to calculate the concentration of the endogenous cholesteryl ester.

Below is a DOT script for a generalized experimental workflow for lipidomics analysis using a

deuterated internal standard.

Caption: Lipidomics workflow using a deuterated internal standard.

Signaling Pathways
Cholesteryl esters are not merely storage molecules; they are integral to cellular signaling.

Below are diagrams of two key pathways where cholesteryl ester metabolism plays a critical

regulatory role.

Cholesterol Ester Cycle and Amyloid-β Signaling
In neurodegenerative diseases like Alzheimer's, the metabolism of cholesteryl esters is

implicated in the synaptic damage induced by amyloid-β (Aβ) oligomers. The "cholesterol ester

cycle" regulates the formation of signaling platforms involving Aβ.
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Caption: Cholesterol ester cycle in Aβ-induced synapse damage.

ACAT/Cholesterol Esterification Pathway in Cancer
The cholecystokinin 2 receptor (CCK2R), a G protein-coupled receptor, can promote cancer

cell proliferation and invasion through a novel signaling pathway that involves the enzyme Acyl-

CoA:cholesterol acyltransferase (ACAT) and the subsequent esterification of cholesterol.
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Caption: ACAT/cholesterol esterification pathway in cancer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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